Cas no 127282-17-1 (2-Cyclopenten-1-one,5-(4,7-dihydroxy-2-hepten-1-ylidene)-4-hydroxy-2-(methylthio)-4-(4-phenoxybutyl)-)

• Product Name: 2-Cyclopenten-1-one,5-(4,7-dihydroxy-2-hepten-1-ylidene)-4-hydroxy-2-(methylthio)-4-(4-phenoxybutyl)-
• CAS No: 127282-17-1
• Molecular Formula: C₂₃H₃₀O₅S
• Molecular Weight: 418.5463
• CID: 139764
• PubChem ID: 6439260

2-Cyclopenten-1-one,5-(4,7-dihydroxy-2-hepten-1-ylidene)-4-hydroxy-2-(methylthio)-4-(4-phenoxybutyl)- Properties

Names and Identifiers

• 2-Cyclopenten-1-one,5-(4,7-dihydroxy-2-hepten-1-ylidene)-4-hydroxy-2-(methylthio)-4-(4-phenoxybutyl)-
• (5E)-5-[(E)-4,7-dihydroxyhept-2-enylidene]-4-hydroxy-2-methylsulfanyl-4-(4-phenoxybutyl)cyclopent-2-en-1-one
• SCHEMBL9577752
• 2-Cyclopenten-1-one, 5-(4,7-dihydroxy-2-heptenylidene)-4-hydroxy-2-(methylthio)-4-(4-phenoxybutyl)-
• 5-(4,7-Dihydroxy-2-heptenyridene)-4-hydroxy-2-methylthio-4-(4-phenoxybutyl)-2-cyclopentenone
• 127282-17-1
• Tei 3313
• Tei-3313

• InChIKey： TTYCPWCOWCUKKS-JERDJRHPSA-N
• Inchi： InChI=1S/C23H30O5S/c1-29-21-17-23(27,14-5-6-16-28-19-11-3-2-4-12-19)20(22(21)26)13-7-9-18(25)10-8-15-24/h2-4,7,9,11-13,17-18,24-25,27H,5-6,8,10,14-16H2,1H3/b9-7+,20-13-
• SMILES： OC(CCCO)/C=C/C=C1/C(=O)C(SC)=CC/1(O)CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 418.1815
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 418.181395
• Heavy Atom Count: 29
• Complexity: 606
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 112

Experimental Properties

• PSA: 86.99
• Refractive Index: 1.608
• Boiling Point: 662.3°C at 760 mmHg
• Flash Point: 354.3°C
• Density: 1.23